N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H19N3O3S/c1-22-11-13(17-7-4-10-26-17)21-18(22)8-9-20-19(23)16-12-24-14-5-2-3-6-15(14)25-16/h2-7,10-11,16H,8-9,12H2,1H3,(H,20,23)
• InChI Key: BJQIUASEUXMCMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2COC3=CC=CC=C3O2)C4=CC=CS4
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including heterocyclization reactions. Researchers have used various substrates to create thiophene derivatives, which are essential for medicinal chemistry and material science.

Chemical Reactions Analysis

The compound can undergo various chemical reactions, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. These reactions play a crucial role in creating thiophene derivatives.

Scientific Research Applications

Imidazole-Based Compounds in Medicinal Chemistry

Imidazole-based compounds, such as 1-(2-ethylamino)-2-methylimidazoline, have been extensively studied for their diverse pharmacological properties. For instance, they have been evaluated as inhibitors of carbon steel corrosion in acid media, showcasing the versatility of imidazole derivatives in both medicinal and industrial applications (Cruz et al., 2004). This highlights the potential of N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide in various scientific domains, given its imidazole core.

Thiophene Derivatives in Drug Development

Thiophene derivatives have found significant applications in drug development, particularly due to their electronic properties and stability. Studies have synthesized and evaluated thiophene-incorporated compounds for their anticancer activities, such as ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, which served as a precursor for the synthesis of new heterocycles with potent activity against colon cancer cell lines (Abdel-Motaal et al., 2020). This suggests that the thiophene moiety in this compound could contribute to its bioactivity and therapeutic potential.

Benzodioxine Compounds in Biological Studies

Benzodioxine structures are commonly found in biologically active compounds, often contributing to their pharmacological effects. Although specific research on benzodioxine derivatives like this compound is scarce, related compounds have been synthesized and evaluated for their properties. For example, luminescent supramolecular assemblies based on hydrogen-bonded complexes of dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids with a tris(imidazoline) base have been reported, indicating the potential for such structures in the development of new materials with unique optical properties (Osterod et al., 2001).

Future Directions

Researchers should explore the compound’s potential applications, optimize its synthesis, and investigate its biological activities. Further studies could focus on its interactions with specific targets and potential therapeutic uses.